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Compound of Interest

Compound Name: Cbz-2-Methoxy-D-Phenylalanine
Cat. No.: B1579216
Get Quote

CAS: 1270296-34-8 Formula: C1sH1aNOs Molecular Weight: 329.35 g/mol

Executive Summary

Cbz-2-Methoxy-D-Phenylalanine is a specialized chiral building block utilized in the synthesis
of proteolytically stable peptidomimetics and pharmacologically active small molecules.[1] This
compound combines three critical structural features: the D-configuration (conferring resistance
to enzymatic degradation), the 2-methoxy substituent (introducing steric constraints and
electronic modulation), and the Cbz (Z) protecting group (allowing for orthogonal synthetic
strategies).[1][2]

For drug development professionals, this molecule represents a strategic tool for
"conformational locking."[1][2] The ortho-methoxy group restricts rotation around the Co—C[3
and CB-Cy bonds, often freezing bioactive peptides into high-affinity conformations selective
for GPCRs and kinase targets.[1]

Chemical Profile & Structural Logic[1][3][4]
Structural Architecture
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The molecule consists of a D-phenylalanine backbone modified at the ortho position of the
phenyl ring.[1]

Feature Functionality in Drug Design

Inverts stereochemistry relative to natural L-
amino acids. Prevents recognition by
endogenous proteases (e.g., chymotrypsin),

D-Enantiomer
significantly extending plasma half-life (

)-[11[2]

Steric: Creates a clash with the peptide

backbone, restricting
and

2-Methoxy Group torsion angles.[1] Electronic: Electron-donating
group (EDG) increases electron density on the

aromatic ring, influencing

stacking interactions in receptor binding
pockets.[1][2]

Carbobenzyloxy protection renders the amine
inert during carboxyl-activation steps. It is

cleaved via catalytic hydrogenolysis (
Cbz Group
/Pd) or strong acids (HBr/AcOH), offering

orthogonality to acid-labile groups like Boc or

base-labile groups like Fmoc.[1][2]

Physicochemical Properties[1][5]

o Appearance: White to off-white crystalline powder.[1]
 Solubility: Soluble in organic solvents (DCM, DMF, MeOH); insoluble in water.[1][2]

e Purity Standard:
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98% (HPLC), with enantiomeric excess (

)

99% required to prevent diastereomeric scrambling in downstream synthesis.

Applications in Drug Discovery[4][6]
Conformational Restriction

In medicinal chemistry, flexible peptides often suffer from entropy penalties upon binding.[1][2]
Incorporating Cbz-2-Methoxy-D-Phenylalanine limits the conformational ensemble. The 2-
methoxy substituent forces the side chain into specific orientations, often favoring gauche(-) or
trans rotamers, which can mimic the bioactive pose of natural ligands while excluding non-
productive binding modes.[1][2]

Metabolic Stability Engineering

Replacing L-Phe with D-Phe derivatives is a "gold standard" modification for increasing
stability. The addition of the methoxy group further protects the aromatic ring from metabolic
oxidation by cytochrome P450 enzymes, which typically target the electron-rich para position;
the ortho substitution alters the metabolic soft spot.[1]

Experimental Protocols

Note: As a Senior Application Scientist, | recommend the following protocols based on high-
yield, stereoconservative methodologies.

Protocol A: Cbz Deprotection (Hydrogenolysis)

Objective: Removal of the N-terminal protection to liberate the free amine for subsequent
coupling.[1] Mechanism: Pd-catalyzed cleavage of the benzyl ester bond, releasing toluene
and

[1]

e Preparation: Dissolve 1.0 mmol of Cbz-2-Methoxy-D-Phenylalanine derivative in 10 mL of
anhydrous Methanol (MeOH).
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o Catalyst Addition: Under an inert Argon atmosphere, carefully add 10% Pd/C (10 wt%
loading).[1][2] Caution: Pd/C is pyrophoric.[1]

o Hydrogenation: Purge the vessel with
gas (balloon pressure is sufficient). Stir vigorously at Room Temperature (RT) for 2—4 hours.
¢ Monitoring: Monitor via TLC (SiOz2, 5% MeOH in DCM). The starting material (

) should disappear, and a baseline amine spot should appear (ninhydrin positive).[1][2]

o Workup: Filter the mixture through a Celite pad to remove the catalyst. Wash the pad with
MeOH.[1] Concentrate the filtrate in vacuo to yield the free amine.[1]

Protocol B: Peptide Coupling (HATU Method)

Objective: Coupling Cbz-2-Methoxy-D-Phenylalanine to a resin-bound amine or free amino
ester. Rationale: The steric bulk of the ortho-methoxy group requires a potent coupling agent
like HATU to drive the reaction and minimize racemization.[1]

 Activation: In a dry vial, combine:

o

Cbz-2-Methoxy-D-Phenylalanine (1.0 equiv)[2]

[¢]

HATU (1.1 equiv)[1][2]

[¢]

HOAt (1.1 equiv - optional, suppresses racemization)[1][2]

[e]

DMF (anhydrous, 0.2 M concentration)[1][2]

o Base Addition: Add DIPEA (2.5 equiv). Stir for 2 minutes to form the activated ester.
e Coupling: Add the activated solution to the amine component (1.0 equiv).

» Reaction: Stir at RT for 2-12 hours.

o Tip: For extremely hindered couplings, microwave irradiation (50°C, 20W, 15 min) can
improve yields.[1][2]
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e Quench: Dilute with EtOAc, wash with 1N HCI, sat.

, and brine.[1][2] Dry over

1]

Visualization of Workflows
Synthesis & Application Logic

The following diagram illustrates the strategic utility of this compound, from its unique structural
features to its role in final drug candidates.
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Caption: Mechanistic flow detailing how structural features of Cbz-2-Methoxy-D-Phe translate
to therapeutic efficacy.

Quality Control & Storage

To ensure experimental reproducibility, the following QC parameters must be verified upon
receipt:
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Test Specification Method

Confirm aromatic region

Proton NMR ( integration (Cbz + Phenyl) and
Identity methoxy singlet (
)
ppm).

Chiral HPLC (e.g., Chiralpak
Chiral Purity AD-H column, Hexane/IPA

mobile phase).

RP-HPLC (C18,

Chemical Purity /MeCN gradient with 0.1%
TFA).[1][2]

Store under inert gas
Storage 2-8°C (Nitrogen/Argon) to prevent
oxidation; keep desiccated.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. D-phenylalanine | Ligand page | IUPHAR/BPS Guide to PHARMACOLOGY
[guidetopharmacology.org]

¢ 2. Phenylalanine-derived B-lactam TRPM8 antagonists: revisiting configuration and new
benzoyl derivatives [explorationpub.com]

¢ To cite this document: BenchChem. [Technical Guide: Cbz-2-Methoxy-D-Phenylalanine].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1579216/docs#technical-guide-cbz-2-methoxy-d-
phenylalanine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2026 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b1579216?utm_src=pdf-custom-synthesis#bc-rfq
https://www.guidetopharmacology.org/GRAC/LigandDisplayForward?ligandId=5797
https://www.guidetopharmacology.org/GRAC/LigandDisplayForward?ligandId=5797
https://www.explorationpub.com/Journals/eds/Article/100882
https://www.explorationpub.com/Journals/eds/Article/100882
https://www.benchchem.com/product/b1579216/docs#technical-guide-cbz-2-methoxy-d-phenylalanine
https://www.benchchem.com/product/b1579216/docs#technical-guide-cbz-2-methoxy-d-phenylalanine
https://www.benchchem.com/product/b1579216/docs#technical-guide-cbz-2-methoxy-d-phenylalanine
https://www.benchchem.com/product/b1579216/docs#technical-guide-cbz-2-methoxy-d-phenylalanine
https://www.benchchem.com/product/b1579216?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1579216?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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